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Compound of Interest

Compound Name:
Amine-PEG-CH2COOH (MW

3400)

Cat. No.: B168662 Get Quote

An In-depth Technical Guide on the Safety of Amine-PEG-CH2COOH (MW 3400)

This guide provides comprehensive safety information for Amine-PEG-CH2COOH (MW 3400),
a heterobifunctional PEG linker commonly utilized by researchers, scientists, and drug

development professionals. The following sections detail hazard identification, handling

procedures, and emergency responses, compiled from various safety data sheets (SDS).

Product Identification
Chemical Name: Amine-PEG-CH2COOH (MW 3400)[1]

Synonyms: Amine-PEG-Carboxymethyl, Amine-PEG-carboxylic acid

Recommended Use: For laboratory research and development purposes. Not intended for

use in humans.

Hazard Identification
According to multiple suppliers, Amine-PEG-CH2COOH (MW 3400) is not classified as a

hazardous substance or mixture.[1][2] However, it may cause skin or eye irritation upon

contact. As a good industrial and personal hygiene practice, unnecessary exposure to the

chemical should be avoided, and it should be promptly removed from the skin, eyes, and

clothing.
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Composition and Physical Properties
This product is a derivative of Polyethylene Glycol (PEG).[3] The core structure consists of a

polyethylene glycol chain with an amine group (-NH2) at one terminus and a carboxymethyl

group (-CH2COOH) at the other.

Table 1: Physical and Chemical Properties

Property Value Source

Molecular Weight ~3400 Da [1]

CAS Number 139729-28-5

Appearance

White to off-white solid. Low

molecular weight PEG

derivatives may appear as a

gel-like or viscous liquid.

[4]

Solubility

Soluble in DMSO, DMF,

chloroform, and

dichloromethane.

[4][5]

Flash Point 182-287°C

Handling and Storage
Proper handling and storage are crucial to maintain the integrity of the product and ensure

laboratory safety.

Table 2: Handling and Storage Guidelines
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Guideline Recommendation Source

Ventilation

Provide appropriate exhaust

ventilation at places where

dust is formed.

[3]

Personal Protective Equipment

(PPE)

Wear appropriate safety

glasses, a lab coat, and

protective gloves.

Hygiene

Handle in accordance with

good industrial hygiene and

safety practices. Wash hands

thoroughly after handling.

Storage Temperature
Store at -20°C for long-term

storage.
[6][7]

Storage Conditions

Keep in a tightly closed

container, protected from light

and moisture. The container

should be filled with an inert

gas like nitrogen or argon.

[5][7]

Shipping
Can be shipped at ambient

temperature.
[6]

First-Aid Measures
In case of exposure, the following first-aid measures should be taken.

Table 3: First-Aid Procedures
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Exposure Route First-Aid Measure Source

Eye Contact

Remove contact lenses if

present. Immediately flush

eyes with large amounts of

water for at least 15 minutes.

Seek medical attention.

[1]

Skin Contact

Wash off with soap and plenty

of water. Remove

contaminated clothing. Get

medical attention if skin

irritation occurs.

[3]

Inhalation

Move the person to fresh air. If

breathing is difficult, give

artificial respiration.

[1][3]

Ingestion

Rinse mouth with water. Do not

induce vomiting. Never give

anything by mouth to an

unconscious person. Consult a

physician.

[2][3]

Fire-Fighting Measures and Accidental Release
Table 4: Fire-Fighting and Spill Response
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Situation Recommended Action Source

Suitable Extinguishing Media

Use water spray, alcohol-

resistant foam, dry chemical,

or carbon dioxide.

[3]

Special Hazards
Combustion may produce

carbon oxides.

Firefighter Protection
Wear a self-contained

breathing apparatus.
[3]

Accidental Release

Sweep up spills in a manner

that does not create dust.

Moisten with water to reduce

airborne dust. Place in a

suitable, closed container for

disposal.

[7]

Exposure Controls
While there are no specific occupational exposure limit values for Amine-PEG-CH2COOH
(MW 3400), a Time-Weighted Average (TWA) limit of 10.00 mg/m³ for the base material,

polyethylene glycol, is recommended by USA Workplace Environmental Exposure Levels

(WEEL).[3] In compliance with OSHA, a Permissible Exposure Limit (PEL) of 5.00 mg/m³ for

respirable dust should be considered.[3]

Experimental Protocols and Workflows
No specific experimental protocols for the safety assessment of Amine-PEG-CH2COOH (MW
3400) are provided in the safety data sheets. The information is presented as standardized

safety recommendations.

Below is a generalized experimental workflow for handling this chemical in a laboratory setting,

visualized using Graphviz.
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Preparation
- Review SDS

- Wear appropriate PPE

Handling Chemical
- Use in a well-ventilated area

- Avoid dust formation

Accidental Spill

if spill occurs

Personal Exposure

if exposure occurs

Storage
- -20°C, protected from light

- Inert atmosphere

Waste Disposal
- Dispose in an approved

waste container

after use

Spill Cleanup
- Moisten with water

- Sweep into a closed container

Administer First-Aid
- Follow SDS guidelines

resume work if safe

Procedure Complete

Click to download full resolution via product page

Caption: General laboratory workflow for handling Amine-PEG-CH2COOH (MW 3400).

The following diagram illustrates the logical relationship for hazard identification and response.
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Chemical in Use

Is it classified as hazardous?

Not a hazardous substance
(per most SDS)

No

Potential for skin/
eye irritation

Yes (potential irritant)

Exposure Occurred?

Continue with caution

No

Identify Exposure Type

Yes

Skin Contact:
Wash with soap and water

Skin

Eye Contact:
Flush with water for 15 min

Eye

Inhalation:
Move to fresh air

Inhalation

Seek medical attention
if irritation persists
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Caption: Hazard identification and first-aid response logic for Amine-PEG-CH2COOH (MW
3400).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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